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Compound of Interest

Compound Name: Quindecamine Acetate

Cat. No.: B10859812 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, there is a

notable scarcity of publicly available information regarding the specific biological activity of

Quindecamine Acetate. While chemical and physical properties are documented, detailed

studies on its mechanism of action, quantitative biological data, and its effects on signaling

pathways are not readily accessible in the public domain. This lack of data prevents the

creation of an in-depth technical guide as requested.

Chemical Identity
Quindecamine Acetate, also known by its synonym RMI 8090DJ, is the diacetate salt of

Quindecamine. Its chemical structure and basic identifiers are available in public databases

such as PubChem.

Property Value Source

IUPAC Name

acetic acid;N,N'-bis(2-

methylquinolin-4-yl)decane-

1,10-diamine;dihydrate

PubChem

Molecular Formula C34H50N4O6 PubChem

CAS Number 5714-05-6 PubChem

Synonyms
RMI 8090DJ, Quindecamine

diacetate
PubChem
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Absence of Biological Data
A thorough search for experimental data, including but not limited to IC50 values, EC50 values,

binding affinities, and efficacy studies, yielded no specific results for Quindecamine Acetate.

Consequently, it is not possible to summarize quantitative data into structured tables for

comparison.

Lack of Experimental Protocols and Signaling
Pathway Information
Due to the absence of published research on the biological effects of Quindecamine Acetate,

there are no available experimental protocols or identified signaling pathways associated with

this compound. Therefore, the creation of diagrams for experimental workflows or signaling

pathways is not feasible at this time.

Future Research Directions
The current lack of information on the biological activity of Quindecamine Acetate highlights a

significant knowledge gap. Future research would need to focus on foundational in vitro and in

vivo studies to elucidate its pharmacological profile. Key areas for investigation would include:

Screening for Biological Activity: Initial broad-spectrum screening assays to identify any

potential therapeutic areas, such as antimicrobial, anticancer, or anti-inflammatory activities.

Target Identification and Mechanism of Action Studies: Once a biological effect is observed,

further studies would be required to identify the molecular target(s) and elucidate the

mechanism by which Quindecamine Acetate exerts its effects.

Pharmacokinetic and Pharmacodynamic Profiling: Characterization of the absorption,

distribution, metabolism, and excretion (ADME) properties of the compound, as well as its

dose-response relationship.

Without such fundamental research, any discussion of the biological activity of Quindecamine
Acetate remains speculative. The information presented here is based on the current state of

publicly accessible scientific knowledge.
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To cite this document: BenchChem. [Quindecamine Acetate: An Inquiry into its Biological
Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10859812#biological-activity-of-quindecamine-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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